3-{[(3-bromophenyl)amino]sulfonyl}-4-fluorobenzoic acid

• IUPAC Name: 3-[(3-bromophenyl)sulfamoyl]-4-fluorobenzoic acid
• InChI: InChI=1S/C13H9BrFNO4S/c14-9-2-1-3-10(7-9)16-21(19,20)12-6-8(13(17)18)4-5-11(12)15/h1-7,16H,(H,17,18)
• InChI Key: JWYOTIGFQSZHTO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)NS(=O)(=O)C2=C(C=CC(=C2)C(=O)O)F
• Molecular Formula: C13H9BrFNO4S
• Molecular Weight: 374.18 g/mol

Description

3-{[(3-bromophenyl)amino]sulfonyl}-4-fluorobenzoic acid (BSFBA) is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BSFBA is a member of the benzoic acid family, which is widely used in the synthesis of drugs, dyes, and other organic compounds.

Mechanism of Action

The mechanism of action of 3-{[(3-bromophenyl)amino]sulfonyl}-4-fluorobenzoic acid is not fully understood, but it is believed to act by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which play a role in inflammation and pain. This compound has also been found to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death.
Biochemical and Physiological Effects:
This compound has been found to exhibit anti-inflammatory and analgesic effects in animal models of inflammation and pain. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo. This compound has been found to be well-tolerated in animal studies, with no significant adverse effects observed.

Advantages and Limitations for Lab Experiments

3-{[(3-bromophenyl)amino]sulfonyl}-4-fluorobenzoic acid has several advantages for laboratory experiments, including its high purity and stability. It is also relatively easy to synthesize and has a low cost of production. However, this compound has some limitations, including its limited solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for research on 3-{[(3-bromophenyl)amino]sulfonyl}-4-fluorobenzoic acid. One area of interest is the development of this compound derivatives with improved potency and selectivity for COX-2 inhibition. Another area of interest is the investigation of the potential use of this compound in the treatment of cancer and other diseases. Additionally, the use of this compound as a tool for studying the structure-activity relationship of benzoic acid derivatives could lead to the development of new drugs with improved efficacy and safety profiles.

Scientific Research Applications

3-{[(3-bromophenyl)amino]sulfonyl}-4-fluorobenzoic acid has been widely used in scientific research, particularly in the fields of medicinal chemistry, biochemistry, and pharmacology. This compound has been found to exhibit anti-inflammatory, analgesic, and antitumor properties. It has also been used as a tool for studying the structure-activity relationship of benzoic acid derivatives.